Cas no 1227516-13-3 (3-Bromo-2-hydroxypyridine-4-acetonitrile)

• Product Name: 3-Bromo-2-hydroxypyridine-4-acetonitrile
• CAS No: 1227516-13-3
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4913950
• Update Time: 2023-08-22

3-Bromo-2-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C7H5BrN2O/c8-6-5(1-3-9)2-4-10-7(6)11/h2,4H,1H2,(H,10,11)
• InChI Key： FIFRLFBEJUXPOO-UHFFFAOYSA-N
• SMILES： BrC1C(NC=CC=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9